Cas no 1261677-50-2 (Methyl 4-cyano-3-isopropoxylbenzoate)

Methyl 4-cyano-3-isopropoxybenzoate is a versatile benzoate ester derivative featuring both cyano and isopropoxy functional groups. Its molecular structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of the electron-withdrawing cyano group enhances reactivity in nucleophilic substitution and condensation reactions, while the isopropoxy moiety contributes to solubility and steric modulation. This compound exhibits stability under standard conditions and is compatible with a range of reaction conditions, making it suitable for multi-step synthetic processes. Its high purity and well-defined structure ensure consistent performance in research and industrial applications.

Methyl 4-cyano-3-isopropoxylbenzoate structure

1261677-50-2 structure

Product Name:Methyl 4-cyano-3-isopropoxylbenzoate

CAS No:1261677-50-2

MF:C₁₂H₁₃NO₃

MW:219.236523389816

CID:4943032

Update Time:2025-09-27

Methyl 4-cyano-3-isopropoxylbenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-cyano-3-isopropoxylbenzoate
- Inchi： 1S/C12H13NO3/c1-8(2)16-11-6-9(12(14)15-3)4-5-10(11)7-13/h4-6,8H,1-3H3
- InChI Key： HGNIMYNVFJRMDS-UHFFFAOYSA-N
- SMILES： O(C1C(C#N)=CC=C(C(=O)OC)C=1)C(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 292
XLogP3: 2.3
Topological Polar Surface Area: 59.3

Methyl 4-cyano-3-isopropoxylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015023468-250mg	Methyl 4-cyano-3-isopropoxylbenzoate	1261677-50-2	97%	250mg	$499.20	2023-09-03
Alichem	A015023468-500mg	Methyl 4-cyano-3-isopropoxylbenzoate	1261677-50-2	97%	500mg	$806.85	2023-09-03
Alichem	A015023468-1g	Methyl 4-cyano-3-isopropoxylbenzoate	1261677-50-2	97%	1g	$1579.40	2023-09-03

Methyl 4-cyano-3-isopropoxylbenzoate Related Literature

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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
3. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

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4. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

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5. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941

Additional information on Methyl 4-cyano-3-isopropoxylbenzoate

Comprehensive Overview of Methyl 4-cyano-3-isopropoxylbenzoate (CAS No. 1261677-50-2): Properties, Applications, and Industry Trends

Methyl 4-cyano-3-isopropoxylbenzoate (CAS No. 1261677-50-2) is a specialized organic compound widely recognized for its unique molecular structure and versatile applications in pharmaceuticals, agrochemicals, and material science. The compound features a benzoate ester backbone substituted with a cyano group and an isopropoxy moiety, making it a valuable intermediate in synthetic chemistry. Its high purity and stability under controlled conditions have garnered significant attention from researchers and industrial manufacturers alike.

In recent years, the demand for fine chemicals like Methyl 4-cyano-3-isopropoxylbenzoate has surged due to advancements in drug discovery and green chemistry. Searches for "CAS 1261677-50-2 suppliers" or "synthesis of Methyl 4-cyano-3-isopropoxylbenzoate" reflect growing interest in scalable and sustainable production methods. The compound’s role in developing bioactive molecules and functional materials aligns with trends such as precision medicine and smart coatings, further driving its relevance.

From a technical perspective, Methyl 4-cyano-3-isopropoxylbenzoate exhibits a melting point range of 80–85°C and solubility in common organic solvents like ethanol, acetone, and dichloromethane. These properties facilitate its use in multistep organic synthesis, particularly in constructing heterocyclic compounds or pharmacophores. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity, ensuring compliance with industry standards like GMP and ISO.

The agrochemical sector also leverages Methyl 4-cyano-3-isopropoxylbenzoate as a precursor for crop protection agents. With increasing global focus on sustainable agriculture, researchers explore its derivatives for low-toxicity pesticides and growth regulators. This aligns with search queries such as "eco-friendly agrochemical intermediates" or "CAS 1261677-50-2 applications," highlighting its cross-industry utility.

Innovations in catalysis and process optimization have further enhanced the compound’s accessibility. For instance, microwave-assisted synthesis and flow chemistry techniques reduce reaction times and improve yields, addressing common challenges like "how to scale up Methyl 4-cyano-3-isopropoxylbenzoate production." Such advancements resonate with industries prioritizing cost-efficiency and environmental impact.

In conclusion, Methyl 4-cyano-3-isopropoxylbenzoate (CAS No. 1261677-50-2) exemplifies the intersection of chemical innovation and market demand. Its applications span life sciences and materials engineering, while its synthesis continues to evolve with cutting-edge technologies. As interest in tailored chemical solutions grows, this compound remains a focal point for R&D and industrial collaboration.